N-(4-ethylphenyl)-5-(2-furanyl)-3-isoxazolecarboxamide

• Molecular Formula: C16H14N2O3
• Molecular Weight: 282.29 g/mol
• IUPAC Name: N-(4-ethylphenyl)-5-(furan-2-yl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C16H14N2O3/c1-2-11-5-7-12(8-6-11)17-16(19)13-10-15(21-18-13)14-4-3-9-20-14/h3-10H,2H2,1H3,(H,17,19)
• InChI Key: UCQATMAWCAUGQE-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)NC(=O)C2=NOC(=C2)C3=CC=CO3

Description

N-(4-ethylphenyl)-5-(2-furanyl)-3-isoxazolecarboxamide is an aromatic amide.

Scientific Research Applications

Antibacterial and Computational Validation

• Synthesis and Antibacterial Validation : A study focused on synthesizing various N-(4-bromophenyl)furan-2-carboxamide analogues, including N-(4-ethylphenyl)-5-(2-furanyl)-3-isoxazolecarboxamide. These compounds showed significant in vitro antibacterial activities against drug-resistant bacteria like A. baumannii, K. pneumoniae, E. cloacae, and S. aureus. Computational approaches like docking studies and molecular dynamics simulations validated the active site and molecular interaction stability of these compounds (Siddiqa et al., 2022).

Anticancer and Antileukemic Activities

• Antileukemic Activities : Research on furanyl, pyranyl, and ribosyl derivatives of 4-(3,3-dimethyl-1-triazeno)imidazole-5-carboxamide and 3-(3,3-dimethyl-1-triazeno)pyrazole-4-carboxamide, related to N-(4-ethylphenyl)-5-(2-furanyl)-3-isoxazolecarboxamide, showed promise in antileukemic activity tests against L-1210 leukemia (Earl & Townsend, 1979).
• Anticancer Evaluation : A study synthesized N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, structurally related to N-(4-ethylphenyl)-5-(2-furanyl)-3-isoxazolecarboxamide. These compounds were tested against various cancer cell lines and showed significant anticancer activity, outperforming reference drugs in some cases (Ravinaik et al., 2021).

Herbicidal and Antiprotozoal Effects

• Herbicidal Activity : A series of 3-aryl-5-(haloalkyl)-4-isoxazolecarboxamides, closely related to N-(4-ethylphenyl)-5-(2-furanyl)-3-isoxazolecarboxamide, demonstrated significant preemergent and postemergent herbicidal activity against various weeds in greenhouse and field studies (Hamper et al., 1995).
• Antiprotozoal Activities : Another study synthesized dicationic 3,5-diphenylisoxazoles, analogous to N-(4-ethylphenyl)-5-(2-furanyl)-3-isoxazolecarboxamide. These compounds were tested for their antiprotozoal activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum, showing promising results in vitro (Patrick et al., 2007).

Neuroprotective and Anticonvulsant Effects

• Neuroprotective Agents : Certain 2-thiazolecarboxamides, structurally similar to N-(4-ethylphenyl)-5-(2-furanyl)-3-isoxazolecarboxamide, demonstrated anti-anoxic activity and potential as cerebral protective agents (Ohkubo et al., 1995).
• Anticonvulsant Action : Research on N-aryl isoxazolecarboxamide compounds showed considerable anticonvulsant activity, suggesting a therapeutic potential for seizure disorders (Lepage et al., 1992).